Cas no 1249332-13-5 (5,8-Dibromo-4-chloroquinoline)

• Product Name: 5,8-Dibromo-4-chloroquinoline
• CAS No: 1249332-13-5
• MF: C₉H₄Br₂ClN
• MW: 321.39575958252
• MDL: MFCD14673564
• CID: 5216517
• PubChem ID: 61470307
• Update Time: 2026-03-06

5,8-Dibromo-4-chloroquinoline Chemical and Physical Properties

Names and Identifiers

• 5,8-dibromo-4-chloroquinoline
• Quinoline, 5,8-dibromo-4-chloro-
• 5,8-Dibromo-4-chloroquinoline

• MDL： MFCD14673564
• Inchi： 1S/C9H4Br2ClN/c10-5-1-2-6(11)9-8(5)7(12)3-4-13-9/h1-4H
• InChI Key： YPLGFONCXFBQHV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C1=C(C=CN=2)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9

Additional information on 5,8-Dibromo-4-chloroquinoline

5,8-Dibromo-4-chloroquinoline (CAS No. 1249332-13-5): A Versatile Heterocyclic Compound for Pharmaceutical and Material Applications

5,8-Dibromo-4-chloroquinoline (CAS No. 1249332-13-5) is a halogen-substituted quinoline derivative that has garnered significant attention in recent years due to its unique chemical properties and broad application potential. As a member of the quinoline family, this compound combines the structural advantages of both bromine and chlorine substitutions, making it particularly valuable for pharmaceutical intermediates and material science applications. The growing interest in halogenated heterocycles for drug discovery and organic electronics has positioned this compound as a subject of active research in academic and industrial laboratories worldwide.

The molecular structure of 5,8-Dibromo-4-chloroquinoline features a quinoline core with strategic halogen substitutions at the 4, 5, and 8 positions. This specific arrangement of bromine atoms and chlorine substitution creates distinctive electronic properties that are highly sought after in modern chemistry. Researchers have noted that the electron-withdrawing effects of these halogens significantly influence the compound's reactivity pattern, making it an excellent building block for more complex molecular architectures. Recent studies published in journals like Organic Letters and Journal of Medicinal Chemistry have highlighted its utility in creating novel bioactive molecules with potential therapeutic applications.

In the pharmaceutical sector, 5,8-Dibromo-4-chloroquinoline serves as a crucial intermediate for developing quinoline-based drugs. The compound's structural features allow for diverse modifications, enabling medicinal chemists to create libraries of derivatives targeting various biological pathways. Current research trends show particular interest in its potential for developing antimicrobial agents, with several studies investigating its derivatives against drug-resistant bacterial strains. The COVID-19 pandemic has further accelerated research into broad-spectrum antiviral compounds, where quinoline derivatives have shown promise, though specific applications of this compound remain under investigation.

Material scientists have discovered valuable applications for 5,8-Dibromo-4-chloroquinoline in organic electronics. The compound's ability to facilitate electron transport makes it interesting for organic light-emitting diodes (OLEDs) and organic photovoltaics. With the global push toward sustainable energy solutions, researchers are exploring how halogenated quinolines can improve the efficiency of next-generation solar cells. The compound's thermal stability and film-forming properties have also made it a candidate for organic semiconductor materials in flexible electronics, a market projected to grow significantly in the coming decade.

Synthetic approaches to 5,8-Dibromo-4-chloroquinoline typically involve halogenation reactions of quinoline precursors. Modern green chemistry techniques have been adapted to improve the sustainability of these processes, addressing growing environmental concerns in chemical manufacturing. Recent patents have disclosed innovative methods for producing this compound with higher yields and reduced waste, reflecting the industry's shift toward sustainable synthesis practices. These advancements are particularly relevant as regulatory pressures increase worldwide for cleaner chemical production methods.

The market for halogenated quinoline derivatives has seen steady growth, driven by demand from both pharmaceutical and specialty chemicals sectors. Analytical reports suggest that the Asia-Pacific region, particularly China and India, are emerging as significant producers and consumers of such compounds. Quality standards for 5,8-Dibromo-4-chloroquinoline typically require high purity levels (often >98%), with strict control over residual solvents and byproducts. These specifications make it essential for buyers to source the material from reputable suppliers with robust quality control systems.

Safety considerations for handling 5,8-Dibromo-4-chloroquinoline follow standard laboratory protocols for handling organic compounds. While not classified as extremely hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended. The compound should be stored in cool, dry conditions away from strong oxidizers. Material safety data sheets (MSDS) provide detailed handling instructions that users should consult before working with this chemical.

Future research directions for 5,8-Dibromo-4-chloroquinoline appear promising, with several patent applications filed in recent years covering novel applications. The compound's versatility as a building block continues to attract interest from both academia and industry. As computational chemistry and AI-assisted drug discovery methods advance, researchers are better able to predict and optimize the properties of quinoline derivatives, potentially unlocking new applications for this valuable compound. The growing intersection between medicinal chemistry and materials science suggests that halogenated heterocycles like this one will remain important tools for scientific innovation in multiple fields.